Cas no 887225-61-8 (2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide)

• Product Name: 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide
• CAS No: 887225-61-8
• MF: C₂₈H₃₃N₃O₄
• MW: 475.579327344894
• CID: 5510660
• Update Time: 2025-07-23

2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide
• 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide

• Inchi： 1S/C28H33N3O4/c1-3-31(21-13-15-22(16-14-21)35-4-2)28(34)27(33)24-19-30(25-12-8-7-11-23(24)25)20-26(32)29-17-9-5-6-10-18-29/h7-8,11-16,19H,3-6,9-10,17-18,20H2,1-2H3
• InChI Key： ZPHHQVCACPWTEV-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(OCC)C=C1)CC)(=O)C(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)=O

Additional information on 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide

Introduction to Compound with CAS No. 887225-61-8 and Its Applications in Chemical Biology

Compound with the CAS number 887225-61-8 is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide, represents a pinnacle of molecular design and functionality. Its intricate structure, characterized by a blend of heterocyclic rings and functional groups, makes it a promising candidate for various biological applications.

The molecular framework of this compound incorporates several key features that contribute to its unique properties. The presence of an azepane ring provides stability and flexibility, while the indole moiety introduces potential binding interactions with biological targets. Additionally, the oxoacetamide group enhances the compound's solubility and bioavailability, making it more suitable for in vivo studies. These structural elements collectively contribute to the compound's potential as a pharmacological agent.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex biological pathways. The compound with CAS No. 887225-61-8 has emerged as a significant player in this landscape due to its multifaceted properties. Studies have shown that this molecule exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammation and cancer. Its ability to modulate these pathways makes it an attractive candidate for further development.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The indole ring, in particular, has been extensively studied for its role in various pharmacological contexts. Research indicates that indole derivatives can interact with a wide range of biological targets, making them valuable tools for developing new drugs. The specific modification of the indole ring in this compound enhances its binding affinity and selectivity, which are crucial factors in drug design.

The N-(4-ethoxyphenyl)-N-ethyl part of the molecule adds another layer of complexity and functionality. This group not only contributes to the overall stability of the compound but also influences its interactions with biological targets. Ethoxyphenyl derivatives are known for their ability to modulate enzyme activity and receptor binding, making them useful in the development of therapeutic agents. The combination of these structural elements in this compound suggests a high potential for biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular docking studies have been particularly useful in understanding how this compound interacts with its target proteins. These studies have revealed that the compound can bind to several key enzymes involved in cancer progression and inflammation, suggesting its potential as an anti-cancer and anti-inflammatory agent.

In addition to its pharmacological potential, this compound also exhibits interesting chemical properties that make it suitable for further synthetic modifications. The presence of multiple reactive sites allows for diverse chemical transformations, enabling researchers to explore new derivatives with enhanced biological activity. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

The synthesis of this compound involves a series of well-defined chemical steps that highlight the expertise required in modern organic synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize side reactions, resulting in a pure and stable final product.

The applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and material science. Its unique structural features make it a versatile building block for designing novel molecules with specific functionalities. For instance, modifications to the azepane ring could lead to compounds with improved stability or bioavailability, which are critical factors in both pharmaceuticals and agrochemicals.

Future research directions for this compound include exploring its potential as a lead molecule for drug development. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced therapeutic properties. Additionally, studies on the metabolic stability and toxicological profile of this compound will be crucial in determining its feasibility as a drug candidate.

The interdisciplinary nature of research involving this compound underscores the importance of collaboration between chemists, biologists, and pharmacologists. Such collaborations can accelerate the translation of laboratory findings into tangible therapeutic solutions. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly vital role in addressing complex diseases.